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Compound of Interest

Compound Name: 3-Aminopyridine

Cat. No.: B143674 Get Quote

This guide provides in-depth technical and practical information for researchers, scientists, and

drug development professionals on the effective solubilization of 3-Aminopyridine by adjusting

pH. Adherence to these protocols is critical for ensuring experimental reproducibility and the

integrity of your results.

Section 1: Frequently Asked Questions (FAQs)
Question: What is the baseline solubility of 3-
Aminopyridine in water?
Answer: 3-Aminopyridine is highly soluble in water.[1][2][3] Several sources state its solubility

as greater than 1000 g/L at 20°C.[2][4] This high intrinsic solubility means that for many

applications, pH adjustment may not be necessary. However, for very high concentrations or in

complex buffer systems, understanding its pH-dependent behavior is crucial.

Question: How does pH impact the solubility of 3-
Aminopyridine?
Answer: The solubility of 3-Aminopyridine is significantly influenced by pH due to its chemical

nature as a weak base. The key to understanding this relationship lies in its pKa value, which is

approximately 6.04.[1][2][4][5]

Expert Explanation: 3-Aminopyridine has two nitrogen atoms that can be protonated: the

amino group (-NH2) and the nitrogen within the pyridine ring. The ring nitrogen is more basic
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and is the primary site of protonation.

At a pH below the pKa (pH < 6.04): The pyridine ring nitrogen readily accepts a proton (H+)

from the acidic environment. This forms the protonated, cationic species (a pyridinium ion).

This charged form is highly polar and exhibits significantly increased solubility in aqueous

solutions.

At a pH above the pKa (pH > 6.04): The compound exists predominantly in its neutral,

uncharged form. While still soluble, it is less so than its protonated counterpart. A 100g/L

solution of 3-Aminopyridine in water exhibits a pH of approximately 10.[1][2][3][4][5][6]

This behavior can be visualized by the following equilibrium:
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3-Aminopyridine (Neutral)
Less Soluble

3-Aminopyridinium (Cationic)
More Soluble

+ H+ (Acidic pH, < 6.04)

- H+ (Basic pH, > 6.04)

Preparation

pH Adjustment & Finalization

1. Weigh 94.11 mg of
3-Aminopyridine.

2. Add ~8 mL of deionized water
to a 10 mL volumetric flask.

3. Add the weighed compound
to the water and stir.

4. Place pH probe in solution.
Monitor pH.

5. Add 0.1 M HCl dropwise
until pH is stable at ~5.0.

6. Bring volume to 10 mL
with deionized water (QS).

7. (Optional) Sterilize by filtering
through a 0.22 µm filter.

Click to download full resolution via product page

Caption: Workflow for preparing a pH-adjusted 3-Aminopyridine stock solution.
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Weigh Compound: Accurately weigh 94.11 mg of 3-Aminopyridine for a final concentration

of 100 mM in 10 mL.

Initial Dissolution: Add the powder to a beaker or flask containing approximately 80-90% of

the final desired volume of solvent (e.g., 8 mL of water for a 10 mL final volume). Begin

stirring. The compound should readily dissolve.

pH Measurement: Place a calibrated pH electrode into the solution. You will likely observe an

initial pH in the basic range. [2][3][4][5]4. pH Adjustment: While stirring, add 0.1 M HCl drop-

by-drop. Observe the pH value carefully. Continue adding acid until the pH is stable within

the target range of 3.0 - 5.5.

Final Volume Adjustment: Once the target pH is reached and stable, transfer the solution to a

10 mL volumetric flask. Rinse the original beaker with a small amount of water and add the

rinse to the flask to ensure a complete transfer. Carefully add water to the calibration mark

(QS to 10 mL).

Storage: Store the final solution in a tightly sealed container at 2-8°C, protected from light.

Section 4: Technical Data Summary
Property Value Source(s)

Molecular Formula C₅H₆N₂ [7]

Molecular Weight 94.11 g/mol [2][7]

pKa (25°C) 6.04 [1][2][4][5]

Appearance
White to light yellow/brown

crystalline solid
[1][2][6]

Water Solubility (20°C) >1000 g/L [2][4]

pH of 100 g/L solution ~10 [1][2][3][4][5][6]
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PubChem. 3-Aminopyridine | C5H6N2 | CID 10009. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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